7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-21(14-11-22(12-14)17-8-3-4-9-20-17)19(23)16-10-13-6-5-7-15(24-2)18(13)25-16/h3-10,14H,11-12H2,1-2H3
• InChI Key: ZHWZIJNBTIXJGN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=CC=CC=N2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide, also known as AB-FUBINACA, is a synthetic cannabinoid compound that has gained significant attention in the scientific community in recent years. This compound belongs to the family of indazole-based synthetic cannabinoids, which are known to have potent psychoactive effects. AB-FUBINACA has been widely used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are located throughout the central and peripheral nervous systems. It has been shown to have a higher affinity for the CB1 receptor than for the CB2 receptor. The activation of these receptors by 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide leads to the modulation of various signaling pathways, including the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) signaling.
Biochemical and Physiological Effects:
7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the activation of various signaling pathways. It has been shown to have potent analgesic and anti-inflammatory effects, which are mediated through the activation of the CB1 and CB2 receptors. 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide has also been shown to have neuroprotective effects, which may be mediated through the activation of MAPK signaling.

Advantages and Limitations for Lab Experiments

7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide has several advantages for use in laboratory experiments, including its high potency, selectivity, and stability. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, there are also some limitations to its use, including the potential for off-target effects and the lack of data on its long-term safety and efficacy.

Future Directions

There are several future directions for research on 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide, including the investigation of its potential as a treatment for various medical conditions, including chronic pain, multiple sclerosis, and epilepsy. Further studies are also needed to investigate its potential as a treatment for drug addiction. Additionally, more research is needed to determine the long-term safety and efficacy of 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide, as well as its potential for abuse and dependence.

Synthesis Methods

The synthesis of 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide involves the reaction of 4-fluorobenzyl cyanide with 2-oxo-3-phenylbutanenitrile in the presence of a base catalyst. The resulting product is then reacted with 1-azetidinyl-3-(pyridin-2-yl)propan-1-one to form 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide. The purity and quality of the product can be improved through various purification methods, including column chromatography and recrystallization.

Scientific Research Applications

7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide has been widely used in scientific research to investigate the potential therapeutic applications of synthetic cannabinoids. It has been shown to have potent analgesic, anti-inflammatory, and neuroprotective effects, which make it a promising candidate for the treatment of various medical conditions, including chronic pain, multiple sclerosis, and epilepsy. 7-Methoxy-N-methyl-N-(1-pyridin-2-ylazetidin-3-yl)-1-benzofuran-2-carboxamide has also been used in preclinical studies to investigate its potential as a treatment for drug addiction.